4-[4-(4-acetyl-1-piperazinyl)-2-pyrimidinyl]morpholine

• IUPAC Name: 1-[4-(2-morpholin-4-ylpyrimidin-4-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C14H21N5O2/c1-12(20)17-4-6-18(7-5-17)13-2-3-15-14(16-13)19-8-10-21-11-9-19/h2-3H,4-11H2,1H3
• InChI Key: ZEEUFOONGJHMGK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=NC(=NC=C2)N3CCOCC3
• Molecular Formula: C14H21N5O2
• Molecular Weight: 291.35 g/mol

Description

4-[4-(4-acetyl-1-piperazinyl)-2-pyrimidinyl]morpholine, also known as GSK461364, is a small molecule inhibitor that has shown promising results in cancer research. The compound has been synthesized using a variety of methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in cancer treatment.

Scientific Research Applications

Chemical and Pharmacological Interests

4-[4-(4-acetyl-1-piperazinyl)-2-pyrimidinyl]morpholine, a derivative encompassing both piperazine and morpholine moieties, is noted for its broad spectrum of pharmacological activities. The piperazine and morpholine rings have been widely studied due to their significant presence in various pharmacologically active compounds. Piperazine and morpholine derivatives exhibit a wide range of pharmaceutical applications, showing potent pharmacophoric activities across different domains of medicinal chemistry. The interest in these derivatives is primarily due to their versatile pharmacological profiles, including antimicrobial, anticancer, and neurological effects, among others (Al-Ghorbani Mohammed et al., 2015; M. Asif & M. Imran, 2019).

Role in Modulating Biological Targets

Compounds containing morpholine and piperazine structures have been identified for their potential in interacting with various biological targets, leading to diverse therapeutic effects. These include modulation of serine hydrolase activities, which are crucial for numerous physiological processes. Organophosphorus compounds, for example, target serine hydrolases like acetylcholinesterase, influencing neurotransmission and offering insights into the development of treatments for conditions like Alzheimer's disease and other neurological disorders (J. Casida & G. B. Quistad, 2005).

Development of Diagnostic and Therapeutic Agents

The chemical versatility of this compound derivatives has been leveraged in the development of diagnostic and therapeutic agents. These derivatives have shown promise in various fields, including the development of electrochemical sensors for the detection of organophosphorus compounds, showcasing their potential in environmental monitoring and public health (Azadeh Lohrasbi‐Nejad, 2022). Furthermore, these compounds have been studied for their potential in treating gastrointestinal motility disorders, indicating their therapeutic versatility (R. W. McCallum et al., 2012).

Antisense and Gene Function Studies

Morpholino oligos, which form part of the structure of interest, have been instrumental in gene function studies across a range of model organisms. These studies have shed light on the role of specific genes in developmental biology, providing valuable insights into genetic regulation and potential therapeutic targets for genetic disorders (J. Heasman, 2002).